Cas no 1235440-61-5 (1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1235440-61-5
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4579575
• PubChem ID: 47002911
• Update Time: 2024-03-01

1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-Isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H9F3N2O2/c1-4(2)13-6(8(9,10)11)5(3-12-13)7(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： CIPPUTFULIROLY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(F)(F)F)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 125-127 °C
• Boiling Point: 292.8±40.0 °C at 760 mmHg
• Flash Point: 130.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives